Cas no 36203-31-3 (Bicyclo[3.1.1]hept-2-ene-2-methanol,6,6-dimethyl-, 2-acetate, (1R,5S)-)

Technical Introduction: Bicyclo[3.1.1]hept-2-ene-2-methanol,6,6-dimethyl-, 2-acetate, (1R,5S)- is a chiral bicyclic compound featuring a rigid [3.1.1]heptene core with a dimethyl-substituted bridgehead and an acetoxy-functionalized methanol group. The (1R,5S) stereochemistry ensures enantiomeric purity, making it valuable for asymmetric synthesis and catalysis. Its strained bicyclic structure offers unique reactivity in cycloadditions and ring-opening transformations. The acetate group enhances solubility and serves as a versatile handle for further derivatization. This compound is particularly useful in the synthesis of terpenoids, fragrances, and pharmaceuticals, where its stereospecificity and structural constraints enable precise control over product configuration. High purity and stability further support its utility in research and industrial applications.

Bicyclo[3.1.1]hept-2-ene-2-methanol,6,6-dimethyl-, 2-acetate, (1R,5S)- structure

36203-31-3 structure

Product Name:Bicyclo[3.1.1]hept-2-ene-2-methanol,6,6-dimethyl-, 2-acetate, (1R,5S)-

CAS No:36203-31-3

MF:C₁₂H₁₈O₂

MW:194.270123958588

CID:313513

PubChem ID:329769038

Update Time:2025-10-13

Bicyclo[3.1.1]hept-2-ene-2-methanol,6,6-dimethyl-, 2-acetate, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

- Bicyclo[3.1.1]hept-2-ene-2-methanol,6,6-dimethyl-, 2-acetate, (1R,5S)-
- (−)-Myrtenyl acetate
- (1R)-(-)-myrtenyl acetate
- (1R)-(6,6-Dimethylbicyclo(3.1.1)hept-2-en-2-yl)methyl acetate
- Bicyclo(3.1.1)hept-2-ene-2-methanol, 6,6-dimethyl-, acetate, (1theta)-
- Q27271112
- Myrtenyl acetate, (-)-
- (-)-O-ACETYLMYRTENOL
- UNII-8W7GD2GF45
- [(1R,5S)-6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl]methyl acetate
- SCHEMBL12032197
- BICYCLO(3.1.1)HEPT-2-ENE-2-METHANOL, 6,6-DIMETHYL-, ACETATE, (1R)-
- (-)-Myrtenyl acetate
- BICYCLO(3.1.1)HEPT-2-ENE-2-METHANOL, 6,6-DIMETHYL-, 2-ACETATE, (1R,5S)-
- DTXSID001017397
- 36203-31-3
- BICYCLO(3.1.1)HEPT-2-ENE-2-METHANOL, 6,6-DIMETHYL-, ACETATE, (1R,5S)-
- EINECS 252-909-9
- 8W7GD2GF45
- (-)-Myrtenyl acetic acid
- (6,6-dimethylbicyclo(3.1.1)hept-2-en-2-yl)methyl acetic acid
- ((1R,5S)-6,6-dimethyl-2-bicyclo(3.1.1)hept-2-enyl)methyl acetate
- DTXCID601475608
- Myrtenyl acetate
- (A+-)-myrtenyl acetic acid
- {6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl acetic acid
- BKATZVAUANSCKN-QWRGUYRKSA-N
- MDL： MFCD00126976
- Inchi： 1S/C12H18O2/c1-8(13)14-7-9-4-5-10-6-11(9)12(10,2)3/h4,10-11H,5-7H2,1-3H3/t10-,11-/m0/s1
- InChI Key： BKATZVAUANSCKN-QWRGUYRKSA-N
- SMILES： O(C(C)=O)CC1=CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

Exact Mass: 194.13074
Monoisotopic Mass: 194.13068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 2.2

Experimental Properties

Density: 0.991 g/mL at 25 °C(lit.)
Boiling Point: 134-135 °C/38 mmHg(lit.)
Flash Point: Fahrenheit: 208.4 ° f
Celsius: 98 ° c
Refractive Index: n20/D 1.470-1.474
n20/D 1.472(lit.)
PSA: 26.3

Bicyclo[3.1.1]hept-2-ene-2-methanol,6,6-dimethyl-, 2-acetate, (1R,5S)- Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
RTECS：DT6500000

Bicyclo[3.1.1]hept-2-ene-2-methanol,6,6-dimethyl-, 2-acetate, (1R,5S)- Pricemore >>

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